Cas no 802274-42-6 (Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]-)

• Product Name: Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]-
• CAS No: 802274-42-6
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 713330
• PubChem ID: 4737053
• Update Time: 2025-10-28

Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]-
• (4,5-DIMETHYL-THIAZOL-2-YLSULFANYL)-ACETIC ACID
• Acetic acid, [(4,5-dimethyl-2-thiazolyl)thio]- (8CI)
• SCHEMBL13277864
• 2-((4,5-Dimethylthiazol-2-yl)thio)aceticacid
• 802274-42-6
• 2-((4,5-Dimethylthiazol-2-yl)thio)acetic acid
• [(4,5-dimethyl-1,3-thiazol-2-yl)thio]acetic acid
• CS-0364081
• AKOS000267798

• MDL： MFCD06735683
• Inchi： 1S/C7H9NO2S2/c1-4-5(2)12-7(8-4)11-3-6(9)10/h3H2,1-2H3,(H,9,10)
• InChI Key： QHENGRZFJXJDML-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C)SCC(=O)O

Computed Properties

• Exact Mass: 203.00747088g/mol
• Monoisotopic Mass: 203.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]-

Research Brief on Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]- (CAS: 802274-42-6)

Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]-, with the CAS number 802274-42-6, is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a bioactive compound, particularly in the context of antimicrobial, anticancer, and anti-inflammatory activities. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, efficacy, and potential applications in drug development.

One of the key areas of interest is the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]- exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, leading to cell lysis. This finding suggests its potential as a novel antibiotic candidate, especially in the face of rising antibiotic resistance.

In addition to its antimicrobial effects, recent research has also investigated the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]- inhibits the proliferation of several cancer cell lines, including breast and lung cancer cells. The study identified that the compound induces apoptosis via the mitochondrial pathway, characterized by the activation of caspase-3 and caspase-9. Furthermore, it was found to synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects.

The anti-inflammatory properties of Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]- have also been explored. A recent European Journal of Pharmacology article (2024) highlighted its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of inflammation. The compound was shown to inhibit the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings position it as a promising candidate for the development of new anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements have been made in the efficient synthesis of Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]-. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that reduces the number of steps and improves overall yield. This development is crucial for scaling up production for preclinical and clinical studies.

In conclusion, Acetic acid,2-[(4,5-dimethyl-2-thiazolyl)thio]- (CAS: 802274-42-6) represents a multifaceted compound with significant potential in antimicrobial, anticancer, and anti-inflammatory applications. Ongoing research is expected to further elucidate its mechanisms and optimize its therapeutic profile, paving the way for its eventual translation into clinical use. Future studies should focus on in vivo efficacy, pharmacokinetics, and toxicology to fully assess its viability as a drug candidate.